2-chloro-N-cyclopentyl-5-pyrrolidin-1-ylsulfonylbenzamide

• IUPAC Name: 2-chloro-N-cyclopentyl-5-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C16H21ClN2O3S/c17-15-8-7-13(23(21,22)19-9-3-4-10-19)11-14(15)16(20)18-12-5-1-2-6-12/h7-8,11-12H,1-6,9-10H2,(H,18,20)
• InChI Key: RRTDQRDGIHLMFH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCCC3)Cl
• Molecular Formula: C16H21ClN2O3S
• Molecular Weight: 356.9 g/mol

Description

2-chloro-N-cyclopentyl-5-pyrrolidin-1-ylsulfonylbenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a chloro group, a cyclopentyl group, and a pyrrolidinylsulfonyl group attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-cyclopentyl-5-pyrrolidin-1-ylsulfonylbenzamide typically involves multiple steps. One common synthetic route starts with the chlorination of a benzamide derivative, followed by the introduction of the cyclopentyl group through a nucleophilic substitution reaction. The pyrrolidinylsulfonyl group is then added via a sulfonylation reaction. The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced purification techniques, such as chromatography and crystallization, ensures the efficient and cost-effective production of high-purity this compound.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-cyclopentyl-5-pyrrolidin-1-ylsulfonylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: The chloro group can be substituted with other nucleophiles, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be employed under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of benzamide derivatives with different functional groups.

Scientific Research Applications

2-chloro-N-cyclopentyl-5-pyrrolidin-1-ylsulfonylbenzamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-chloro-N-cyclopentyl-5-pyrrolidin-1-ylsulfonylbenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting or modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-5-(1-pyrrolidinylsulfonyl)pyridine
• 2-chloro-8-cyclopentyl-5-methyl-8H-pyrido[2,3-d]pyrimidin-7-one
• 5-chloro-N-((1R,2S)-2-(4-(2-oxopyridin-1(2H)-yl)benzamido)cyclopentyl)benzamide

Uniqueness

2-chloro-N-cyclopentyl-5-pyrrolidin-1-ylsulfonylbenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile modifications, making it a valuable compound for various research and industrial applications.